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Compound of Interest

Compound Name:
Methyl 3-hydroxypyrrolidine-2-

carboxylate

CAS No.: 1378292-24-0

Cat. No.: B3395060

Get Quote

Part 1: Executive Identity & Stereochemical
Taxonomy
Methyl 3-hydroxypyrrolidine-2-carboxylate is a specialized pyrrolidine scaffold distinct from

the more common 4-hydroxyproline. It serves as a critical chiral building block in the synthesis

of constrained peptides, antiviral agents, and neuroactive ligands (GABA/dopamine agonists).

Core Identification Data
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Feature Technical Specification

IUPAC Name Methyl 3-hydroxypyrrolidine-2-carboxylate

Common Synonyms
3-Hydroxyproline methyl ester; 3-HyPro-OMe;

Methyl 3-hydroxyprolinate

Molecular Formula C₆H₁₁NO₃ (Free Base) / C₆H₁₂ClNO₃ (HCl Salt)

Molecular Weight
145.16 g/mol (Free Base) / 181.62 g/mol (HCl

Salt)

Physical State
Viscous oil (Free Base) / White to off-white

crystalline solid (HCl Salt)

Solubility
Highly soluble in H₂O, MeOH, DMSO; sparingly

soluble in Et₂O, Hexane.[1]

Stereoisomer Taxonomy (The "CAS Matrix")
Researchers must distinguish between the four stereoisomers. The (2S,3S) and (2S,3R) forms

are most relevant for L-proline mimicry.

Configuration
Common
Name

CAS Number
(HCl Salt)

CAS Number
(Free Base)

Key
Application

(2S, 3S)

cis-3-Hydroxy-L-

proline methyl

ester

213131-32-9 1378292-24-0

Natural product

synthesis

(Echinocandins)

(2S, 3R)

trans-3-Hydroxy-

L-proline methyl

ester

496841-09-9 N/A

Peptide

conformation

constraints

(2R, 3S)

trans-3-Hydroxy-

D-proline methyl

ester

1844898-16-3 405165-00-6
D-amino acid

scanning

(2R, 3R)

cis-3-Hydroxy-D-

proline methyl

ester

N/A N/A
Rare research

reagent
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Part 2: Synthesis & Manufacturing Protocols
Strategic Overview
The synthesis of 3-substituted prolines is more challenging than 4-substituted analogs due to

steric crowding at the α-carbon. Two primary routes are employed:[2][3][4][5][6]

Direct Esterification: Used when the specific 3-hydroxyproline isomer is available (natural or

enzymatic source).

De Novo Asymmetric Synthesis: Required for non-natural isomers, typically utilizing

Sharpless epoxidation or Michael addition.

Route A: Direct Esterification
(From 3-Hyp Acid)

Thionyl Chloride / MeOH
(0°C -> Reflux)

Route B: De Novo Synthesis
(From Beta-Alanine) Allylic Alcohol Formation

Methyl 3-hydroxypyrrolidine-2-carboxylate
(HCl Salt)

Yield >90%

Sharpless Asymmetric Epoxidation Intramolecular Cyclization

High ee%

Click to download full resolution via product page

Figure 1: Comparison of synthetic pathways. Route A is preferred for standard L-isomers;

Route B allows access to specific unnatural stereoisomers.

Protocol A: Direct Esterification (Standard Lab Scale)
Objective: Conversion of (2S,3S)-3-hydroxypyrrolidine-2-carboxylic acid to its methyl ester

hydrochloride.

Reagents:

(2S,3S)-3-Hydroxyproline (1.0 eq)

Thionyl Chloride (SOCl₂) (1.5 eq)

Anhydrous Methanol (MeOH) (Solvent volume: ~10 mL/g of substrate)

Step-by-Step Methodology:
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Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser topped

with a CaCl₂ drying tube. Chill the flask to 0°C in an ice bath.

Activation: Add anhydrous MeOH to the flask. Slowly add SOCl₂ dropwise over 20 minutes.

Caution: Exothermic reaction with gas evolution (HCl/SO₂).

Addition: Add solid 3-hydroxyproline in one portion. The solution may remain heterogeneous

initially.

Reflux: Remove the ice bath and heat the mixture to reflux (65°C) for 4–6 hours. The solution

should become clear.

Workup: Cool to room temperature. Concentrate the solution in vacuo to remove solvent and

excess HCl.

Purification: Triturate the resulting residue with cold diethyl ether (Et₂O) to induce

crystallization. Filter the white solid and dry under high vacuum.

Expected Yield: 90–95%

Validation: ¹H NMR (D₂O) should show a singlet at ~3.8 ppm (COOCH₃) and absence of

broad COOH peak.

Protocol B: De Novo Asymmetric Synthesis (Sharpless
Route)
Objective: Synthesis of non-natural isomers (e.g., trans-3-hydroxy-L-proline) starting from β-

alanine derivatives.

Key Mechanistic Steps:

Precursor Prep: Conversion of β-alanine to an allylic alcohol intermediate.[7][8]

Chiral Induction:Sharpless Asymmetric Epoxidation using Ti(OiPr)₄, (+)-DET, and TBHP to

generate the chiral epoxide. This step sets the stereochemistry at C3.
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Cyclization: Acid-catalyzed intramolecular ring opening of the epoxide by the nitrogen atom

forms the pyrrolidine ring with the 3-hydroxyl group established.

Oxidation: The primary alcohol side chain is oxidized (Jones or TEMPO oxidation) to the

carboxylic acid, followed by esterification.

Part 3: Applications in Drug Discovery
Structural Biology & Peptide Engineering
Methyl 3-hydroxypyrrolidine-2-carboxylate is a "conformationally constrained" amino acid.

Unlike flexible glycine or alanine, the pyrrolidine ring locks the backbone dihedral angle (

).

3-Hydroxylation Effect: The electronegative -OH group at C3 exerts an inductive effect and

can form H-bonds, altering the endo/exo puckering of the ring.

(2S,3S) isomer tends to stabilize the C3-endo pucker.

(2S,3R) isomer favors the C3-exo pucker.

Utility: Used to scan peptide receptors (GPCRs) to determine the bioactive conformation of

the ligand.

Medicinal Chemistry Scaffolds
This moiety is a pharmacophore in several high-value therapeutic classes:

Echinocandins (Antifungal): The core cyclic hexapeptide of echinocandins (e.g.,

Caspofungin) contains 3-hydroxy-4-methylproline, a close structural analog. 3-

Hydroxyproline esters are used in SAR studies to simplify this core.

Fluoro-Proline Mimics: The 3-OH group is often substituted with Fluorine (using DAST) to

create 3-fluoroprolines, which are non-H-bonding isosteres used to modulate pKa and

lipophilicity without changing steric bulk.

Neuroactive Agents: Derivatives serve as precursors for kainoid analogs (glutamate receptor

agonists).
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Part 4: Handling & Safety Data
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.

Storage Protocol:

Hygroscopic Nature: The HCl salt is extremely hygroscopic. Store in a desiccator or under

inert gas (Argon/Nitrogen) at 2–8°C.

Stability: Stable for >2 years if kept dry. Free base is prone to racemization and oxidation;

convert to salt for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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